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Compound of Interest

Compound Name: MK204

Cat. No.: B609080 Get Quote

For Immediate Release

Researchers and drug development professionals handling MK204 are advised to follow

specific safety and disposal protocols to ensure a safe laboratory environment and compliance

with regulations. Due to the absence of a specific Safety Data Sheet (SDS) for MK204, a

conservative approach to its disposal is essential, treating it as a halogenated organic

compound.

MK204, a compound with the molecular formula C16H9Br5ClNO4, requires careful

management due to its chemical structure. Halogenated organic compounds are often subject

to specific waste disposal regulations because of their potential environmental impact and the

hazardous byproducts that can be generated during improper treatment.

Essential Safety and Disposal Procedures
Before handling MK204, it is crucial to consult your institution's Environmental Health and

Safety (EHS) office for specific guidelines. The following procedures are based on general best

practices for halogenated organic compounds and should be adapted to meet local and

institutional requirements.

Personal Protective Equipment (PPE):

Gloves: Wear nitrile gloves to prevent skin contact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b609080?utm_src=pdf-interest
https://www.benchchem.com/product/b609080?utm_src=pdf-body
https://www.benchchem.com/product/b609080?utm_src=pdf-body
https://www.benchchem.com/product/b609080?utm_src=pdf-body
https://www.benchchem.com/product/b609080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to protect from spills.

Step-by-Step Disposal Protocol:

Segregation: Designate a specific, clearly labeled waste container for "Halogenated Organic

Waste." Never mix halogenated waste with non-halogenated waste streams.

Container Selection: Use a chemically resistant, sealable container. Ensure the container is

in good condition and compatible with MK204 and any solvents used.

Waste Transfer:

For solid MK204, carefully transfer the powder into the designated waste container using a

spatula or other appropriate tool to minimize dust generation.

For solutions of MK204, pour the liquid waste into the designated container.

Rinse any contaminated labware (e.g., beakers, flasks) with a small amount of a suitable

solvent (such as the one used to dissolve the MK204) and add the rinsate to the

halogenated waste container.

Labeling: The waste container must be labeled with:

The words "Hazardous Waste"

The full chemical name: "MK204" and any other components in the waste.

The approximate concentration and volume of each component.

The date the waste was first added to the container.

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)

or your laboratory's designated hazardous waste storage area. This area should be well-

ventilated and away from heat sources or incompatible chemicals.
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Disposal Request: Once the container is full or ready for disposal, follow your institution's

procedures to request a pickup by the EHS department.

MK204 Quantitative Data
Property Value

Molecular Formula C16H9Br5ClNO4

Molecular Weight 714.22 g/mol

Appearance White to beige powder

Storage Temperature 2-8°C

Solubility 3 mg/mL in DMSO

Disposal Workflow
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Caption: Workflow for the proper disposal of MK204.
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Disclaimer: This information is intended as a general guide. Always prioritize your institution's

specific protocols and consult with your EHS department for guidance on hazardous waste

disposal.

To cite this document: BenchChem. [Navigating the Disposal of MK204: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609080#mk204-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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